Cas no 182067-54-5 (Benzaldehyde,2-ethoxy-3-hydroxy-4-nitro-)

• Product Name: Benzaldehyde,2-ethoxy-3-hydroxy-4-nitro-
• CAS No: 182067-54-5
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 113770
• PubChem ID: 10727203
• Update Time: 2025-04-18

Benzaldehyde,2-ethoxy-3-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-ethoxy-3-hydroxy-4-nitro-
• 2-ethoxy-3-hydroxy-4-nitrobenzaldehyde
• Benzaldehyde, 2-ethoxy-3-hydroxy-4-nitro- (9CI)
• 182067-54-5
• DTXSID60444022

• Inchi： 1S/C9H9NO5/c1-2-15-9-6(5-11)3-4-7(8(9)12)10(13)14/h3-5,12H,2H2,1H3
• InChI Key： QHPJVJZVRNEKLE-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=C(C=CC=1C=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67